Cas no 232597-73-8 (Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-)
232597-73-8 structure
Product Name:Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-
CAS No:232597-73-8
MF:C17H17N3OS
MW:311.40138220787
CID:245319
PubChem ID:10086800
Update Time:2025-04-19
Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-
- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepin-7-ol Discontinued See H936100
- 7-Hydroxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine Dihydrochloride
- 11-(1-Piperazinyl)-d
- 11-(1-piperazinyl)-Dibenzo[b,f][1,4]thiazepin-7-ol
- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepin-7-ol Discontinued See H936100
- 6-piperazin-1-ylbenzo[b][1,4]benzothiazepin-2-ol
- 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepin-7-ol Dihydrochloride
- AG-E-67701
- CTK4F1196
- FT-0673925
- M 236303
- SureCN2159879
- UNII-NB6I4M7RFP
- CHEMBL3526393
- AKOS030255849
- SCHEMBL2159879
- Dibenzo(b,f)(1,4)thiazepin-7-ol, 11-(1-piperazinyl)-
- FT-0673926
- 232597-73-8
- M-236303
- Dibenzo[b,f][1,4]thiazepin-7-ol, 11-(1-piperazinyl)-
- 6-piperazin-1-ylbenzo[b][1, 4]benzothiazepin-2-ol
- DTXSID60435455
- NB6I4M7RFP
- Discontinued See H936100
- DB-345652
-
- Inchi: 1S/C17H17N3OS/c21-12-5-6-14-16(11-12)22-15-4-2-1-3-13(15)17(19-14)20-9-7-18-8-10-20/h1-6,11,18,21H,7-10H2
- InChI Key: CAWOJGJDGLXKTF-UHFFFAOYSA-N
- SMILES: S1C2C=C(C=CC=2N=C(C2C=CC=CC1=2)N1CCNCC1)O
Computed Properties
- Exact Mass: 311.10900
- Monoisotopic Mass: 311.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- Melting Point: 213-216°C
- PSA: 73.16000
- LogP: 2.54260
Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
232597-73-8 (Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-) Related Products
- 2058-52-8(Clothiapine)
- 5747-63-7(Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-)
- 111974-69-7(Quetiapine)
- 329218-14-6(Quetiapine Hydroxy Impurity Dihydrochloride Salt)
- 329216-67-3(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazineethanol)
- 111974-74-4(N-Des2-(2-hydroxyethoxy)ethyl Quetiapine Dihydrochloride)
- 139079-39-3(7-Hydroxy Quetiapine)
- 5800-19-1(Dibenzo[b,f][1,4]thiazepine,2-methyl-11-(4-methyl-1-piperazinyl)-)
- 5747-48-8(Norquetiapine)
- 945668-94-0(Quetiapine Dimer Impurity)
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